Cas no 103796-99-2 (3-Ethoxy-4-methoxyphenylacetonitrile)
103796-99-2 structure
Product Name:3-Ethoxy-4-methoxyphenylacetonitrile
CAS No:103796-99-2
MF:C11H13NO2
MW:191.226423025131
MDL:MFCD00060303
CID:139327
PubChem ID:590655
Update Time:2024-11-03
3-Ethoxy-4-methoxyphenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile,3-ethoxy-4-methoxy-
- 2-(3-ethoxy-4-methoxyphenyl)acetonitrile
- 3-Ethoxy-4-methoxyphenylacetonitrile
- 3-ethoxy-4-methoxybenzyl cyanide
- Benzeneacetonitrile,3-ethoxy-4-methoxy
- AMY32463
- (3-ethoxy-4-methoxyphenyl)acetonitrile
- EN300-1838008
- 103796-99-2
- MFCD00060303
- DTXSID30343578
- FT-0676196
- 3-Ethoxy-4-methoxyphenylacetonitrile,
- AKOS006344186
- SCHEMBL7253321
- DULUKHADKMYILX-UHFFFAOYSA-N
-
- MDL: MFCD00060303
- Inchi: 1S/C11H13NO2/c1-3-14-11-8-9(6-7-12)4-5-10(11)13-2/h4-5,8H,3,6H2,1-2H3
- InChI Key: DULUKHADKMYILX-UHFFFAOYSA-N
- SMILES: O(CC)C1=C(C=CC(CC#N)=C1)OC
Computed Properties
- Exact Mass: 191.09500
- Monoisotopic Mass: 191.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 42.2Ų
Experimental Properties
- Melting Point: 58-60°C
- PSA: 42.25000
- LogP: 2.15998
3-Ethoxy-4-methoxyphenylacetonitrile Security Information
- Hazardous Material transportation number:UN 3439
- Hazard Category Code: 20/21/22-36/37/38
- Safety Instruction: S26; S36/37/39
-
Hazardous Material Identification:
- Safety Term:S26-36/37/39
- Risk Phrases:R20/21/22
- HazardClass:IRRITANT, IRRITANT-HARMFUL
3-Ethoxy-4-methoxyphenylacetonitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Ethoxy-4-methoxyphenylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002561-1g |
3-Ethoxy-4-methoxyphenylacetonitrile |
103796-99-2 | 98% | 1g |
812CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002561-25g |
3-Ethoxy-4-methoxyphenylacetonitrile |
103796-99-2 | 98% | 25g |
6176CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002561-5g |
3-Ethoxy-4-methoxyphenylacetonitrile |
103796-99-2 | 98% | 5g |
1625CNY | 2021-05-08 | |
| Fluorochem | 138500-10g |
3-Ethoxy-4-methoxyphenylacetonitrile |
103796-99-2 | 98% | 10g |
£131.00 | 2022-02-28 | |
| Fluorochem | 138500-50g |
3-Ethoxy-4-methoxyphenylacetonitrile |
103796-99-2 | 98% | 50g |
£520.00 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002561-1g |
3-Ethoxy-4-methoxyphenylacetonitrile |
103796-99-2 | 98% | 1g |
812.0CNY | 2021-07-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002561-25g |
3-Ethoxy-4-methoxyphenylacetonitrile |
103796-99-2 | 98% | 25g |
6176.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002561-5g |
3-Ethoxy-4-methoxyphenylacetonitrile |
103796-99-2 | 98% | 5g |
1625.0CNY | 2021-07-10 | |
| TRC | E892533-50mg |
3-Ethoxy-4-methoxyphenylacetonitrile |
103796-99-2 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E892533-100mg |
3-Ethoxy-4-methoxyphenylacetonitrile |
103796-99-2 | 100mg |
$ 65.00 | 2022-06-05 |
3-Ethoxy-4-methoxyphenylacetonitrile Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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